(R)-3-(1-(4-((tert-butylamino)methyl)-2-(difluoromethoxy)phenyl)ethoxy)-5-(imidazo[1,2-a]pyridin-3-yl)thiophene-2-carboxamide

• Molecular Formula: C26H28F2N4O3S
• Molecular Weight: 514.6 g/mol
• IUPAC Name: 3-[(1R)-1-[4-[(tert-butylamino)methyl]-2-(difluoromethoxy)phenyl]ethoxy]-5-imidazo[1,2-a]pyridin-3-ylthiophene-2-carboxamide
• InChI: InChI=1S/C26H28F2N4O3S/c1-15(17-9-8-16(13-31-26(2,3)4)11-19(17)35-25(27)28)34-20-12-21(36-23(20)24(29)33)18-14-30-22-7-5-6-10-32(18)22/h5-12,14-15,25,31H,13H2,1-4H3,(H2,29,33)/t15-/m1/s1
• InChI Key: JPWPZFYYVIFSAZ-OAHLLOKOSA-N
• Isomeric SMILES: C[C@H](C1=C(C=C(C=C1)CNC(C)(C)C)OC(F)F)OC2=C(SC(=C2)C3=CN=C4N3C=CC=C4)C(=O)N
• Canonical SMILES: CC(C1=C(C=C(C=C1)CNC(C)(C)C)OC(F)F)OC2=C(SC(=C2)C3=CN=C4N3C=CC=C4)C(=O)N

Description

The compound “(R)-3-(1-(4-((tert-butylamino)methyl)-2-(difluoromethoxy)phenyl)ethoxy)-5-(imidazo[1,2-a]pyridin-3-yl)thiophene-2-carboxamide” features a thiophene-2-carboxamide core substituted with an imidazo[1,2-a]pyridin-3-yl group at the 5-position and a chiral ethoxy side chain at the 3-position. The tert-butylamino group enhances metabolic stability, while the difluoromethoxy substituent may improve electronic properties and resistance to oxidative degradation.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Key Functional Groups	Molecular Weight (g/mol)	Melting Point (°C)	Reference
Target Compound	Imidazo[1,2-a]pyridin-3-yl, thiophene-2-carboxamide, tert-butylamino methyl, difluoromethoxy	N/A	N/A	N/A
GSK461364A	Imidazo[1,2-a]pyridin-3-yl, thiophene-2-carboxamide, (4-methylpiperazinyl)methyl	543.60	N/A
Compound 1l	Tetrahydroimidazo[1,2-a]pyridine, diethyl dicarboxylate, nitrophenyl, cyano	N/A	243–245
Compound	Thiophene-2-carboxylate ester, pyrazolo[3,4-d]pyrimidin, fluorophenyl chromenone	560.2 (M+1)	227–230

Research Findings

• Enhanced Stability: The tert-butylamino and difluoromethoxy groups in the target compound likely improve metabolic stability compared to analogues with methoxy or ester groups .
• Structural Rigidity : The aromatic imidazo[1,2-a]pyridine core may confer stronger target binding than hydrogenated variants, as seen in .
• Solubility Trade-offs : While the tert-butyl group increases lipophilicity, the carboxamide moiety may balance solubility through hydrogen bonding, a feature absent in ester-based analogues .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for constructing the thiophene-2-carboxamide core in this compound?

• Methodology : Multi-step synthesis involving Suzuki-Miyaura coupling for imidazo[1,2-a]pyridine introduction and Mitsunobu reactions for stereoselective ether bond formation (R-configuration). Solvent selection (e.g., THF for Mitsunobu reactions) and temperature control (e.g., 70°C for coupling reactions) are critical for yield optimization .
• Key Considerations : Protect the tert-butylamino group during acidic/basic conditions to prevent undesired side reactions .

Q. How should researchers validate the stereochemical purity of the (R)-configured ethoxy group?

• Methodology : Use chiral HPLC or circular dichroism (CD) spectroscopy to confirm enantiomeric excess. Cross-validate with X-ray crystallography if crystalline derivatives are obtainable .

Q. What analytical techniques are essential for characterizing the difluoromethoxy and imidazo[1,2-a]pyridine moieties?

• Methodology :

• 19F NMR for monitoring difluoromethoxy stability under reaction conditions.
• HRMS (High-Resolution Mass Spectrometry) to confirm molecular weight and fragmentation patterns.
• 2D-NMR (COSY, HSQC) to resolve overlapping signals in the imidazo[1,2-a]pyridine region .

Advanced Research Questions

Q. How can computational modeling predict the compound’s binding affinity to biological targets like kinases or GPCRs?

• Methodology :

• Perform docking studies (e.g., AutoDock Vina) using crystal structures of target proteins (e.g., kinase domains).
• Validate predictions with molecular dynamics simulations (e.g., GROMACS) to assess binding stability.
• Prioritize imidazo[1,2-a]pyridine and thiophene moieties as key pharmacophores for interaction analysis .

Q. What experimental approaches resolve contradictions in solubility data across different solvent systems?

• Methodology :

• Systematic Hansen Solubility Parameter (HSP) analysis to correlate solubility with solvent polarity.
• Use DLS (Dynamic Light Scattering) to detect aggregation in aqueous buffers.
• Reference analogous compounds (e.g., ethyl thiophene carboxylates) to identify trends in solubilizing groups .

Q. How can reaction yields be optimized for the tert-butylamino-methylphenyl intermediate?

• Methodology :

• Apply Design of Experiments (DoE) to test variables: catalyst loading (e.g., Pd/C), solvent (DMF vs. THF), and temperature.
• Use Bayesian optimization for rapid identification of high-yield conditions.
• Monitor by TLC and LC-MS to terminate reactions at peak conversion .

Q. What strategies mitigate hydrolysis of the difluoromethoxy group during in vitro assays?

• Methodology :

• Stabilize the compound in lyophilized form and reconstitute in non-aqueous solvents (e.g., DMSO).
• Add radical scavengers (e.g., BHT) to buffer systems to prevent oxidative degradation.
• Validate stability via accelerated degradation studies (40°C/75% RH) .

Data Contradiction Analysis

Q. How to address discrepancies in reported biological activity across cell lines?

• Methodology :

• Standardize assay conditions (e.g., serum concentration, passage number).
• Use isogenic cell lines to isolate genetic variables affecting target engagement.
• Cross-reference with transcriptomic data to identify off-target pathways .

Q. Why do computational predictions of logP values conflict with experimental HPLC measurements?

• Methodology :

• Re-evaluate fragment contribution methods (e.g., ClogP vs. ACD/logP) for fluorinated groups.
• Validate experimentally via shake-flask method with octanol/water partitioning.
• Consider hydrogen-bonding effects from the imidazo[1,2-a]pyridine nitrogen atoms .

Synthetic Optimization Table

Reaction Step	Key Parameters	Optimal Conditions	Yield Range
Imidazo[1,2-a]pyridine coupling	Catalyst (Pd(PPh3)4), solvent (dioxane:H2O)	90°C, 12 h, N2 atmosphere	65-78%
Mitsunobu reaction	DIAD, PPh3, THF	0°C → RT, 24 h	82-90%
Final carboxamide formation	EDC/HOBt, DMF	RT, 48 h	70-85%